Cas no 1038214-55-9 (2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide)

• Product Name: 2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide
• CAS No: 1038214-55-9
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 5215009
• PubChem ID: 28738577
• Update Time: 2026-03-06

2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[(4-chlorophenyl)methyl]amino]-N,N-dimethyl-
• 2-((4-Chlorobenzyl)amino)-N,N-dimethylacetamide
• 2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide

• Inchi： 1S/C11H15ClN2O/c1-14(2)11(15)8-13-7-9-3-5-10(12)6-4-9/h3-6,13H,7-8H2,1-2H3
• InChI Key： HGEBBBCUBHRWEJ-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CNCC1=CC=C(Cl)C=C1

Additional information on 2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide

2-{(4-Chlorophenyl)methylamino}-N,N-dimethylacetamide: A Comprehensive Overview

The compound with CAS No. 1038214-55-9, commonly referred to as 2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a 4-chlorophenyl group with a methylamino moiety and an N,N-dimethylacetamide backbone. Its molecular formula is C₁₃H₁₇ClN₂O, and it exhibits a molecular weight of 266.78 g/mol.

Recent studies have highlighted the potential of 2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the development of novel therapeutic agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as an intermediate in the synthesis of potent kinase inhibitors, which hold promise for treating various cancers.

In terms of its physical properties, 2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide is typically a white crystalline solid with a melting point of 155–157°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions, including nucleophilic substitutions and condensation reactions.

The synthesis of this compound involves a multi-step process that begins with the preparation of the 4-chlorophenyl derivative. A common approach involves the reaction of 4-chloroaniline with an appropriate aldehyde or ketone under controlled conditions to form the imine intermediate. Subsequent alkylation or acylation steps are then employed to introduce the methylamino and N,N-dimethylacetamide groups, respectively. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

Beyond its role as an intermediate in drug development, 2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide has also found applications in agrochemicals and materials science. In agriculture, it has been investigated as a component in herbicides and fungicides due to its ability to inhibit key enzymes involved in plant metabolism. In materials science, researchers have explored its potential as a precursor for high-performance polymers and coatings.

From an environmental perspective, understanding the fate and transport of 2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide in natural systems is crucial for assessing its ecological impact. Studies conducted in 2023 have shown that this compound undergoes rapid degradation under aerobic conditions, primarily through hydrolysis and microbial action. Its low bioaccumulation potential suggests minimal risk to aquatic organisms when used responsibly.

In conclusion, 2-{(4-chlorophenyl)methylamino}-N,N-dimethylacetamide (CAS No. 1038214-55-9) is a multifaceted compound with significant implications across diverse fields. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, underscores its importance as both a research tool and an industrial material. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific innovation.